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Compound of Interest

Compound Name:
1-(Ethylsulfonyl)-4-(2-

methylbenzyl)piperazine

Cat. No.: B14920162

Get Quote

Executive Summary: The Privileged Scaffold
For decades, the benzylpiperazine (BZP) moiety has been stigmatized by its association with

recreational stimulants. However, in the hands of a medicinal chemist, the N-benzylpiperazine

core is not merely a stimulant scaffold but a "privileged structure"—a molecular framework

capable of providing ligands for diverse biological targets through judicious functionalization.

This guide moves beyond the abuse liability of unsubstituted BZP to explore its high-value

therapeutic applications. We will dissect how specific substitution patterns shift the

pharmacology from monoamine release (stimulant) to metabolic modulation (anti-anginal),

sigma-1 receptor antagonism (neuropathic pain), and epigenetic regulation

(neurodegeneration).

Pharmacological Mechanisms & Therapeutic
Frontiers[1][2][3]
Metabolic Modulation: Cardiovascular Protection
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Key Drug: Trimetazidine (1-(2,3,4-trimethoxybenzyl)piperazine) Indication: Angina Pectoris

Mechanism: Unlike hemodynamic agents (beta-blockers, nitrates), Trimetazidine acts as a

metabolic modulator.[1][2] It selectively inhibits 3-ketoacyl-CoA thiolase (3-KAT), the final

enzyme in the mitochondrial

-oxidation pathway.[1]

The Shift: By inhibiting fatty acid oxidation, the heart is forced to rely on glucose oxidation for

ATP production.[1][3]

The Benefit: Glucose oxidation is more oxygen-efficient than fatty acid oxidation (producing

more ATP per mole of

).[3][4] In ischemic conditions, this prevents intracellular acidosis and preserves ATP levels,
protecting the myocardium.[4]

Neuromodulation: Pain & Neurodegeneration
Target: Sigma-1 Receptor (

R) Antagonism Lead Candidate: 3-cyclohexyl-1-{4-[(4-methoxyphenyl)methyl]piperazin-1-
yl}propan-1-one (Compound 15) Mechanism: The

R acts as a molecular chaperone at the mitochondrion-associated endoplasmic reticulum
membrane (MAM). Under cellular stress (e.g., neuropathic injury),

R translocates to the plasma membrane, modulating ion channels (NMDA, Kv1.2) and
amplifying nociceptive signaling.

Therapeutic Action: Benzylpiperazine derivatives with bulky hydrophobic groups (e.g.,

cyclohexyl) linked to the piperazine nitrogen act as potent

R antagonists, blocking this translocation and providing anti-allodynic effects without the
sedation associated with opioids.

Epigenetic Regulation: HDAC6 Inhibition
Target: Histone Deacetylase 6 (HDAC6) Mechanism: HDAC6 is a cytoplasmic enzyme that

deacetylates
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-tubulin. In neurodegenerative diseases, inhibition of HDAC6 restores microtubule stability and
axonal transport.

Design: The benzylpiperazine moiety serves as a "cap group" that facilitates blood-brain

barrier (BBB) penetration, delivering a zinc-binding hydroxamate group to the enzyme's

active site.

Visualizing the Mechanism
The following diagram illustrates the metabolic shift induced by Trimetazidine (TMZ) in the

ischemic heart.
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Caption: Trimetazidine-induced metabolic shift from fatty acid to glucose oxidation, optimizing

oxygen efficiency during ischemia.[1][4]

Medicinal Chemistry: Structure-Activity
Relationship (SAR)
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The transition from a recreational stimulant to a therapeutic agent relies on specific structural

modifications.

Structural Region Modification Therapeutic Outcome

Aryl Ring (Left) 2,3,4-Trimethoxy

Anti-Ischemic: Increases

selectivity for 3-KAT

(Trimetazidine).

3-Trifluoromethyl

Stimulant/Abuse: High affinity

for 5-HT/DA transporters

(TFMPP/BZP).[5]

4-Methoxy

Sigma-1 Ligand: Enhances

R affinity when combined with

N4-linker.

Piperazine Core Unsubstituted
Promiscuous: Binds multiple

monoamine transporters.

2,5-Dimethyl

Stereoselectivity: Can lock

conformation to improve

receptor subtype specificity.

N4-Linker (Right) Free Amine (NH)

Metabolic Liability: Rapid

conjugation; often retains

stimulant profile.

Propyl-Cyclohexyl

Neuropathic Pain: Creates

lipophilic pocket interaction for

R antagonism.

Hydroxamate Cap
Neuroprotection: Zinc-binding

group for HDAC6 inhibition.[6]

SAR Visualization
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Caption: Divergent SAR pathways: Functionalization determines therapeutic utility vs. abuse

liability.

Experimental Protocols
Synthesis of High-Affinity Sigma-1 Antagonist
(Compound 15 Analogue)
Objective: Synthesize a therapeutic candidate (N-substituted benzylpiperazine) avoiding the

formation of the symmetrical dibenzyl byproduct common in generic BZP synthesis.

Reagents:

1-(4-Methoxybenzyl)piperazine (Intermediate A)

3-Chloro-1-cyclohexylpropan-1-one

Potassium Carbonate (

)[7]

Acetonitrile (ACN)

Potassium Iodide (KI) - Catalyst
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Protocol:

Activation: In a round-bottom flask equipped with a reflux condenser, dissolve 3-chloro-1-

cyclohexylpropan-1-one (1.0 eq) in anhydrous ACN. Add KI (0.1 eq) to generate the more

reactive iodide species in situ (Finkelstein condition).

Nucleophilic Attack: Add 1-(4-methoxybenzyl)piperazine (1.0 eq) and anhydrous

(3.0 eq).

Reflux: Heat the mixture to reflux (

C) under nitrogen atmosphere for 12–16 hours. Monitor reaction progress via TLC (Mobile
phase: DCM/MeOH 95:5).

Workup: Cool to room temperature. Filter off the inorganic salts (

). Evaporate the solvent under reduced pressure.

Purification: Dissolve the residue in DCM and wash with water (

) and brine (

). Dry over

.[8] Purify via flash column chromatography (Silica gel, Gradient: 0-5% MeOH in DCM).

Salt Formation: Dissolve the free base in diethyl ether and add 2M HCl in ether dropwise to

precipitate the hydrochloride salt for biological testing.

Radioligand Binding Assay (Sigma-1 Receptor)
Objective: Validate the affinity (

) of the synthesized benzylpiperazine derivative.

Tissue Source: Guinea pig brain membranes (rich in

R).

Radioligand:
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(Specific

agonist).

Non-specific Binding: Defined by Haloperidol (

).

Workflow:

Incubation: Incubate membrane homogenates (

protein) with

(

) and varying concentrations of the test benzylpiperazine (

to

) in Tris-HCl buffer (pH 7.4) for 120 mins at

C.

Termination: Terminate reaction by rapid filtration through glass fiber filters (Whatman GF/B)

pre-soaked in 0.5% polyethylenimine (reduces non-specific binding).

Quantification: Measure radioactivity via liquid scintillation counting.

Analysis: Calculate

using non-linear regression and convert to

using the Cheng-Prusoff equation.

Safety & Toxicology: The Abuse Liability Threshold
A critical challenge in developing benzylpiperazines is avoiding the "stimulant trap."

The Red Flag: High affinity for the Dopamine Transporter (DAT) combined with rapid BBB

penetration.
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The Therapeutic Window: Therapeutic candidates (like Trimetazidine or Sigma ligands)

typically exhibit:

Low DAT/SERT Affinity:

at monoamine transporters.

High Selectivity:

-fold selectivity for the target (e.g.,

R) over

R and NMDA receptors.

Metabolic Stability: Resistance to rapid N-dealkylation, which could release the active

metabolite benzylpiperazine (a known stimulant).

Self-Validating Check: Before advancing a lead, perform a functional uptake assay in

synaptosomes. If the compound inhibits DA uptake with

, it carries high abuse liability and should be structurally modified (e.g., by increasing steric bulk
at the N4 position).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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